![molecular formula C9H13NO3 B2421352 Methyl (1-(furan-3-yl)propan-2-yl)carbamate CAS No. 1795487-03-4](/img/structure/B2421352.png)
Methyl (1-(furan-3-yl)propan-2-yl)carbamate
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Overview
Description
Methyl (1-(furan-3-yl)propan-2-yl)carbamate, also known as Furadan, is a carbamate insecticide that is widely used in the agricultural industry to control pests. It was first introduced in the 1960s and has since become a popular choice for farmers due to its effectiveness in killing insects.
Mechanism of Action
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, and the presence of other molecules can affect how Methyl (1-(furan-3-yl)propan-2-yl)carbamate interacts with its targets and performs its function.
Advantages and Limitations for Lab Experiments
Methyl (1-(furan-3-yl)propan-2-yl)carbamate has a number of advantages for use in lab experiments. It is a potent inhibitor of acetylcholinesterase, making it a useful tool for studying the role of this enzyme in the nervous system. It is also relatively easy to synthesize and can be produced in large quantities. However, there are also some limitations to its use. This compound is highly toxic and must be handled with care. It is also not specific to acetylcholinesterase and can inhibit other enzymes, leading to potential off-target effects.
Future Directions
There are a number of potential future directions for research on Methyl (1-(furan-3-yl)propan-2-yl)carbamate. One area of interest is the development of new insecticides based on the structure of this compound. Researchers are also investigating the potential use of this compound as a tool for studying the role of acetylcholinesterase in the nervous system. Finally, there is ongoing research into the potential environmental impacts of this compound and other carbamate insecticides, with the goal of developing safer and more environmentally friendly alternatives.
Synthesis Methods
The synthesis of Methyl (1-(furan-3-yl)propan-2-yl)carbamate involves the reaction of furfurylamine with methyl isocyanate. The reaction takes place in the presence of a catalyst, such as triethylamine, and yields this compound as the final product. The synthesis method is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
Methyl (1-(furan-3-yl)propan-2-yl)carbamate has been extensively studied for its insecticidal properties. It has been shown to be effective against a wide range of pests, including aphids, thrips, and spider mites. In addition to its use in agriculture, this compound has also been studied for its potential use as a tool in neuroscience research. It has been shown to block the activity of acetylcholinesterase, an enzyme that plays a key role in the transmission of nerve impulses. This makes it a useful tool for studying the role of acetylcholinesterase in the nervous system.
properties
IUPAC Name |
methyl N-[1-(furan-3-yl)propan-2-yl]carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO3/c1-7(10-9(11)12-2)5-8-3-4-13-6-8/h3-4,6-7H,5H2,1-2H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTKCXVLCMSKAIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=COC=C1)NC(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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